Cas no 2092391-46-1 (3-(2-hydroxypropan-2-yl)pyrrolidin-2-one)

• Product Name: 3-(2-hydroxypropan-2-yl)pyrrolidin-2-one
• CAS No: 2092391-46-1
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD30619849
• CID: 5239270
• Update Time: 2025-05-19

3-(2-hydroxypropan-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 3-(1-hydroxy-1-methylethyl)-
• 3-(2-hydroxypropan-2-yl)pyrrolidin-2-one

• MDL： MFCD30619849
• Inchi： 1S/C7H13NO2/c1-7(2,10)5-3-4-8-6(5)9/h5,10H,3-4H2,1-2H3,(H,8,9)
• InChI Key： ONDJFLRURBQPMF-UHFFFAOYSA-N
• SMILES： N1CCC(C(O)(C)C)C1=O

Additional information on 3-(2-hydroxypropan-2-yl)pyrrolidin-2-one

3-(2-Hydroxypropan-2-yl)pyrrolidin-2-one: A Comprehensive Overview

The compound 3-(2-hydroxypropan-2-yl)pyrrolidin-2-one, also known by its CAS number 2092391-46-1, is a fascinating molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of cyclic ketones and is characterized by its unique structure, which combines a pyrrolidinone ring with a hydroxyl-substituted isopropyl group. The molecule's structure not only imparts it with interesting physical properties but also makes it a valuable precursor in organic synthesis.

Recent studies have highlighted the potential of 3-(2-hydroxypropan-2-yl)pyrrolidin-2-one in the development of advanced materials. Researchers have explored its role as a building block for constructing functional polymers and self-healing materials. The compound's ability to undergo various condensation reactions, such as the formation of imides and urethanes, has made it a key player in the synthesis of high-performance polymers. For instance, a 2023 study demonstrated that incorporating this compound into polyurethane networks significantly enhanced their mechanical properties and thermal stability.

In addition to its role in polymer chemistry, 3-(2-hydroxypropan-2-yl)pyrrolidin-2-one has found applications in drug delivery systems. Its hydrophilic nature and ability to form stable complexes with active pharmaceutical ingredients (APIs) make it an ideal candidate for encapsulating drugs. A recent investigation published in the Journal of Controlled Release showcased how this compound can be used to create biocompatible nanoparticles for targeted drug delivery, offering improved bioavailability and reduced side effects.

The synthesis of 3-(2-hydroxypropan-2-yl)pyrrolidin-2-one has also been a topic of interest among chemists. Traditional methods involve multi-step reactions, often requiring harsh conditions and expensive catalysts. However, advancements in catalytic chemistry have enabled more efficient and sustainable routes. For example, a 2023 breakthrough reported the use of enzymatic catalysis to synthesize this compound under mild conditions, significantly reducing the environmental footprint of its production.

Beyond its chemical applications, 3-(2-hydroxypropan-2-yl)pyrrolidin-2-one has shown promise in biological systems. Studies have indicated that this compound exhibits moderate antioxidant activity, making it a potential candidate for use in cosmeceuticals and nutraceuticals. Its ability to scavenge free radicals could contribute to products aimed at combating oxidative stress and promoting skin health.

In conclusion, 3-(2-hydroxypropan-2-yl)pyrrolidin-2-one, with its unique structure and versatile properties, continues to be a subject of intense research across multiple disciplines. From advanced materials to drug delivery systems and biological applications, this compound demonstrates immense potential for innovation. As researchers uncover new synthetic pathways and applications, the significance of CAS number 2092391-46-1 in the chemical landscape is set to grow further.